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Compound of Interest

Compound Name: N-Bromosaccharin

Cat. No.: B1208123 Get Quote

An In-Depth Technical Guide to N-Bromosaccharin: A Versatile Electrophilic Bromine Source

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Bromosaccharin (NBSac) is a versatile N-bromoimide reagent that serves as a convenient

and effective source of electrophilic bromine for a wide array of organic transformations.[1][2]

Structurally derived from saccharin, a common artificial sweetener, NBSac features a bromine

atom attached to the nitrogen of the sulfonimide.[3] This N-Br bond is polarized due to the

strong electron-withdrawing nature of the adjacent sulfonyl and carbonyl groups, which

significantly enhances the electrophilic character of the bromine atom.[3] This heightened

electrophilicity makes N-Bromosaccharin a powerful reagent in organic synthesis, often

demonstrating different reactivity and greater selectivity compared to more common

brominating agents like N-Bromosuccinimide (NBS).[1][4]

This guide provides a comprehensive overview of N-Bromosaccharin, detailing its properties,

synthesis, reaction mechanisms, and diverse applications. It includes structured data tables for

quantitative comparison and detailed experimental protocols for key transformations, aiming to

serve as a valuable resource for professionals in research and drug development.

Core Properties of N-Bromosaccharin
N-Bromosaccharin is a white to off-white crystalline solid that is stable under appropriate

storage conditions.[3][5] Its key physical and chemical properties are summarized below.
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Property Value References

CAS Number 35812-01-2 [3][6][7]

Molecular Formula C₇H₄BrNO₃S [3][6][7]

Molecular Weight 262.08 g/mol [3][6][7]

Appearance
White to off-white or pale

yellow crystalline solid/powder
[2][3][5]

Melting Point 160–173 °C (decomposes) [1][5][7]

Density ~2.063 g/cm³ [5][7]

Solubility

Soluble in acetone,

acetonitrile, ethyl acetate,

chloroform, 1,4-dioxane

[2][5]

IUPAC Name
2-bromo-1,2-benzisothiazol-

3(2H)-one 1,1-dioxide
[3][5]

Synthesis of N-Bromosaccharin
N-Bromosaccharin can be readily prepared from saccharin or its sodium salt. Several

methods have been reported, with modern procedures focusing on safety, high yield, and

purity. One convenient and high-yield method avoids the direct use of hazardous bromine gas.

[1]

Experimental Protocol: High-Yield Synthesis from
Saccharin[1]
This procedure details the N-bromination of a sulfonimide using potassium bromate and

potassium bromide in an acidic medium.

Materials:

Saccharin (14.64 g, 0.08 mol)

Potassium Bromate (KBrO₃) (6.68 g, 0.04 mol)
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Potassium Bromide (KBr) (14.28 g, 0.12 mol)

Sulphuric Acid (97%, 3.29 mL)

Water (120 mL)

Acetic Acid (for crystallization)

Procedure:

To a mixture of saccharin, KBrO₃, and KBr in 120 mL of water, slowly add the sulphuric acid

while stirring.

Continue stirring the mixture at room temperature. The reaction proceeds smoothly, and a

precipitate forms.

After the reaction is complete (monitor by TLC), filter the solid product.

Wash the crude product with water to remove inorganic salts.

The crude product can be purified by crystallization from a mixture of acetic acid and water.

Dry the resulting colorless crystalline product to obtain pure N-Bromosaccharin.

Results:

Yield: 74% (after crystallization) to 92% (crude).[1]

Purity: The active bromine content can be determined by iodometric titration to be ~30.5%,

matching the theoretical value.[1]
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Caption: Synthesis workflow for N-Bromosaccharin.
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Reaction Mechanisms
The utility of N-Bromosaccharin stems primarily from its ability to act as a source of an

electrophilic bromine atom (Br⁺).

Electrophilic Bromination
The N-Br bond in NBSac is highly polarized due to the two carbonyl and one sulfonyl electron-

withdrawing groups. This polarization makes the bromine atom electron-deficient and thus

highly electrophilic. In the presence of an electron-rich substrate, such as an activated aromatic

ring or an alkene, NBSac delivers the Br⁺ species, leading to bromination. The saccharin anion

formed is a good leaving group, and it is subsequently protonated by the solvent or a proton

source to regenerate saccharin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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